Cas no 91148-61-7 ((2-Aminophenyl)bis(4-methylphenyl)methanol)

• Product Name: (2-Aminophenyl)bis(4-methylphenyl)methanol
• CAS No: 91148-61-7
• MF: C₂₁H₂₁NO
• MW: 303.397545576096
• MDL: MFCD05259327
• CID: 3085942
• PubChem ID: 2975188
• Update Time: 2025-04-23

(2-Aminophenyl)bis(4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-phenyl)-di-p-tolyl-methanol
• H34937
• o-aminophenyldi(p-tolyl)carbinol
• LS-08369
• MFCD05259327
• STK734588
• ALBB-025144
• (2-aminophenyl)-bis(4-methylphenyl)methanol
• SB82921
• benzenemethanol, 2-amino-alpha,alpha-bis(4-methylphenyl)-
• (2-AMINOPHENYL)BIS(4-METHYLPHENYL)METHANOL
• 91148-61-7
• CS-0315411
• AKOS001744579
• (2-Aminophenyl)di-p-tolylmethanol
• (2-aminophenyl)[bis(4-methylphenyl)]methanol
• (2-Aminophenyl)bis(4-methylphenyl)methanol

• MDL： MFCD05259327
• Inchi： 1S/C21H21NO/c1-15-7-11-17(12-8-15)21(23,18-13-9-16(2)10-14-18)19-5-3-4-6-20(19)22/h3-14,23H,22H2,1-2H3
• InChI Key： JIYYWAUNYNSVSG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 303.162314293Da
• Monoisotopic Mass: 303.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on (2-Aminophenyl)bis(4-methylphenyl)methanol

In-Depth Professional Introduction to (2-Amino-phenyl)-di-p-tolyl-methanol (CAS No. 91148-61-7)

(2-Amino-phenyl)-di-p-tolyl-methanol (CAS No. 91148-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique amino-phenyl and di-p-tolyl-methanol functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure offers excellent potential for applications ranging from drug development to advanced material synthesis, making it a subject of ongoing scientific exploration.

The growing interest in amino-phenyl derivatives and di-p-tolyl-methanol compounds stems from their remarkable chemical properties. Researchers particularly value the compound's balanced polarity and stability, which make it suitable for various organic transformations. Recent studies have highlighted its potential in creating novel pharmaceutical intermediates, with particular focus on its role in developing targeted therapies. The compound's structural features allow for diverse modifications, enabling scientists to tailor its properties for specific applications in medicinal chemistry.

From a synthetic chemistry perspective, (2-Amino-phenyl)-di-p-tolyl-methanol demonstrates interesting reactivity patterns. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, while the aromatic systems contribute to the compound's overall stability. These characteristics have led to its increasing use in asymmetric synthesis and catalysis research, where it serves as both a building block and a chiral auxiliary in certain reactions.

The pharmaceutical industry has shown particular interest in CAS 91148-61-7 due to its potential in drug discovery programs. As the search for more efficient and selective medications continues, compounds like (2-Amino-phenyl)-di-p-tolyl-methanol offer valuable starting points for the development of new therapeutic agents. Its structural motif appears in several investigational compounds targeting neurological and inflammatory conditions, reflecting the broad utility of this chemical scaffold.

In materials science, researchers are exploring applications of di-p-tolyl-methanol derivatives in advanced polymer systems and functional materials. The compound's ability to participate in various polymerization reactions while maintaining thermal stability makes it attractive for creating specialty polymers with tailored properties. Recent patent filings indicate growing commercial interest in these applications, particularly in high-performance material sectors.

Quality control and characterization of (2-Amino-phenyl)-di-p-tolyl-methanol present specific challenges that have become research topics themselves. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly critical when the compound is intended for pharmaceutical applications where stringent standards apply.

The market dynamics surrounding CAS 91148-61-7 reflect broader trends in fine chemical supply. With increasing demand from both academic and industrial researchers, manufacturers are developing more efficient synthetic routes to produce (2-Amino-phenyl)-di-p-tolyl-methanol at various scales. Recent innovations in green chemistry approaches have led to improved synthetic methods with better yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Storage and handling recommendations for (2-Amino-phenyl)-di-p-tolyl-methanol follow standard protocols for amino-alcohol compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. Material safety data sheets provide detailed guidance for researchers working with this compound in laboratory settings.

Future research directions for 91148-61-7 likely include expanded investigations into its biological activity profile and material science applications. The compound's unique structural features continue to inspire new research hypotheses, particularly in areas like molecular recognition and supramolecular chemistry. As synthetic methodologies advance, we can expect to see novel derivatives of (2-Amino-phenyl)-di-p-tolyl-methanol with enhanced or specialized properties.

For researchers sourcing (2-Amino-phenyl)-di-p-tolyl-methanol, it's important to verify supplier credentials and request comprehensive analytical data. The compound is available at various purity grades depending on intended use, with pharmaceutical-grade material commanding premium pricing. Current market analysis suggests stable availability, though lead times may vary based on production scale and purification requirements.

In conclusion, CAS 91148-61-7 represents an important building block in modern chemical research with diverse applications across multiple disciplines. Its combination of amino-phenyl and di-p-tolyl-methanol functionalities creates a versatile molecular platform for scientific innovation. As research continues to uncover new potential uses for this compound, its role in advancing both pharmaceutical and materials science appears increasingly significant.